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Introduction
O,S-dimethyl dithiocarbonate and its isomer, S,S-dimethyl dithiocarbonate, are effective and

versatile carbonylating agents.[1] They serve as safer, manageable alternatives to highly toxic

reagents like phosgene for introducing a carbonyl group into various organic molecules.[2]

These reagents have found significant application in the synthesis of a wide range of

compounds, including ureas, thiocarbamates, and ketones, which are important structural

motifs in many pharmaceutical agents and other bioactive molecules.[2][3] This document

provides detailed application notes and protocols for the use of O,S-dimethyl dithiocarbonate

and its isomer as carbonylating agents in organic synthesis.

Key Applications
The primary applications of dimethyl dithiocarbonates as carbonylating agents include:

Synthesis of Ureas: Both symmetrical and unsymmetrical ureas can be synthesized by

reacting dimethyl dithiocarbonates with primary and secondary amines. This method is

particularly valuable as it avoids the direct handling of phosgene.[4][5]
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Synthesis of Thiocarbamates: These reagents can be used to produce S-methyl N-

alkylthiocarbamates through their reaction with primary aliphatic amines. These

thiocarbamates are stable intermediates that can be further elaborated.[2]

Synthesis of Ketones: S,S-dimethyl dithiocarbonate can act as a carbonyl dication synthon,

enabling the synthesis of ketones through sequential coupling reactions with organometallic

reagents like Grignard reagents.[3]

Data Presentation
Table 1: Synthesis of Ureas using S,S-Dimethyl
Dithiocarbonate

Entry Amine Product Yield (%) Reference

1 Aniline
N,N'-

Diphenylurea
95 [2]

2 p-Toluidine
N,N'-Di-p-

tolylurea
96 [2]

3 p-Anisidine

N,N'-Bis(4-

methoxyphenyl)u

rea

98 [2]

4 p-Chloroaniline

N,N'-Bis(4-

chlorophenyl)ure

a

97 [2]

5
Methylamine (aq.

solution)

N,N'-

Dimethylurea
93 [6]

Table 2: Synthesis of S-Methyl N-Alkylthiocarbamates
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Entry Amine Product Yield (%) Reference

1 n-Butylamine

S-Methyl N-n-

butylthiocarbama

te

>95 [2]

2 Cyclohexylamine

S-Methyl N-

cyclohexylthiocar

bamate

>95 [2]

3 Benzylamine

S-Methyl N-

benzylthiocarba

mate

>95 [2]

Experimental Protocols
Protocol 1: General Procedure for the Synthesis of
Symmetrical N,N'-Dialkylureas
This protocol describes the direct synthesis of symmetrical ureas from primary amines and S,S-

dimethyl dithiocarbonate in an aqueous medium.

Materials:

S,S-Dimethyl dithiocarbonate (DMDTC)

Primary aliphatic amine

Water

Nitrogen gas supply

Reaction flask with a condenser and magnetic stirrer

Heating mantle

Procedure:

To a reaction flask, add the primary aliphatic amine and water.
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Begin stirring the solution and purge the flask with nitrogen.

Add S,S-dimethyl dithiocarbonate to the amine solution with a molar ratio of DMDTC to

amine of 1:2.

Heat the reaction mixture to 60 °C under a nitrogen atmosphere.

Maintain the temperature and stirring for the appropriate reaction time (typically a few hours,

monitor by TLC or GC).

Upon completion, cool the reaction mixture to room temperature.

The solid urea product often precipitates from the solution and can be collected by filtration.

Wash the collected solid with cold water and dry under vacuum to obtain the pure

symmetrical urea.

Protocol 2: Two-Step Synthesis of Unsymmetrical Ureas
via S-Methyl N-Alkylthiocarbamate Intermediate
This protocol outlines the synthesis of unsymmetrical ureas, which involves the formation of an

S-methyl N-alkylthiocarbamate intermediate followed by its reaction with a different amine.

Step A: Synthesis of S-Methyl N-Alkylthiocarbamate

In a reaction flask, dissolve the primary aliphatic amine in water at room temperature (20-25

°C).

Add S,S-dimethyl dithiocarbonate to the amine solution. The molar ratio of DMDTC to amine

should be between 1:1.2 and 1:2.

Stir the reaction mixture at room temperature. The reaction is typically complete within a few

hours.

The S-methyl N-alkylthiocarbamate intermediate is formed with high selectivity and can often

be used in the next step without further purification.

Step B: Synthesis of Unsymmetrical Urea
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To the reaction mixture containing the S-methyl N-alkylthiocarbamate, add the second amine

(this can be a primary or secondary amine).

Heat the reaction mixture to an appropriate temperature (e.g., 60-80 °C) and monitor the

reaction progress.

Once the reaction is complete, cool the mixture and isolate the unsymmetrical urea product,

which may precipitate or require extraction.

Purify the product by recrystallization or column chromatography if necessary.

Protocol 3: Synthesis of N,N-Dimethyl-N'-Arylureas
This multi-step procedure uses S,S-dimethyl dithiocarbonate as a phosgene substitute for the

synthesis of N,N-dimethyl-N'-arylureas.[2]

Step 1: Formation of S-Methyl N,N-Dimethylthiocarbamate

React S,S-dimethyl dithiocarbonate with dimethylamine to produce S-methyl N,N-

dimethylthiocarbamate.

Step 2: Halogenation to form N,N-Dimethylcarbamoyl Halide

The S-methyl N,N-dimethylthiocarbamate is then halogenated using a suitable halogenating

agent (e.g., chlorine, bromine, methanesulfenyl chloride) to generate the corresponding N,N-

dimethylcarbamoyl chloride or bromide in situ.

Step 3: Reaction with Primary Arylamine

The in situ generated N,N-dimethylcarbamoyl halide is then reacted with a primary arylamine

to yield the final N,N-dimethyl-N'-arylurea. High yields (85-98%) have been reported for this

process.[2]

Visualizations
Caption: Synthesis of Symmetrical Ureas.

Caption: Workflow for Unsymmetrical Urea Synthesis.
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Caption: Role as a Phosgene Substitute.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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